![molecular formula C17H17F2NO2 B2546869 N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-difluorobenzamide CAS No. 1172345-28-6](/img/structure/B2546869.png)
N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-difluorobenzamide
Overview
Description
“N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-difluorobenzamide” is a complex organic compound. It contains a benzamide group, which is often found in pharmaceuticals and may have biological activity. The 3,5-dimethylphenoxy group could potentially increase the compound’s lipophilicity, helping it to cross biological membranes .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the appropriate benzene derivative. The difluorobenzamide group could be introduced via a nucleophilic aromatic substitution reaction .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzamide group, a difluorobenzene ring, and a 3,5-dimethylphenoxy group.Chemical Reactions Analysis
As an organic compound, “N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-difluorobenzamide” could undergo a variety of chemical reactions. The presence of the amide group could make it a participant in condensation or hydrolysis reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the presence of the benzamide, difluorobenzene, and 3,5-dimethylphenoxy groups .Scientific Research Applications
- Researchers have synthesized and characterized a series of 4-(2,5-dimethyl-1H-pyrrol-1-yl)-N’-(2-(substituted)acetyl) benzohydrazides derivatives, including our compound of interest .
- For instance, a hybrid molecule containing a benzimidazole moiety was prepared by condensing the carboxylic acid with ortho-phenylenediamine, followed by alkylation with aryl/hetaryl chloroacetamides and benzyl chloride .
Antibacterial Activity
Hybrid Molecule Design
Single Crystal XRD Analysis
Mechanism of Action
The mechanism of action of this compound would depend on its intended use. If it’s designed to be a pharmaceutical, it might interact with specific proteins or enzymes in the body.
Safety and Hazards
properties
IUPAC Name |
N-[2-(3,5-dimethylphenoxy)ethyl]-3,4-difluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F2NO2/c1-11-7-12(2)9-14(8-11)22-6-5-20-17(21)13-3-4-15(18)16(19)10-13/h3-4,7-10H,5-6H2,1-2H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQOOZNDEYQWXSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OCCNC(=O)C2=CC(=C(C=C2)F)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3,5-dimethylphenoxy)ethyl)-3,4-difluorobenzamide | |
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